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Compound of Interest

Compound Name: 3-Methyloxetane-3-carbaldehyde

Cat. No.: B1319623

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for all chemical reagents is paramount. This technical guide
provides an in-depth overview of the material safety data for 3-Methyloxetane-3-
carbaldehyde (CAS No: 99419-31-5), a versatile building block in organic synthesis.

This document summarizes key physicochemical properties, outlines potential hazards, and
provides guidance on safe handling and emergency procedures. The information is compiled
from various chemical safety resources to ensure a comprehensive overview for laboratory

personnel.

Physicochemical Properties

A summary of the known physical and chemical properties of 3-Methyloxetane-3-
carbaldehyde is presented in the table below. These values are essential for understanding
the compound's behavior under various experimental conditions.
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Property Value Source
Molecular Formula C5H802 [1112][3]
Molecular Weight 100.12 g/mol [41[5]
Appearance Colorless to light yellow liquid [6]
Boiling Point 63 °C at 30 Torr [1112]
Density (Predicted) 1.150 + 0.06 g/cm?3 [1][2]
LogP (Predicted) 0.22180 [1112]
XLogP3 (Predicted) -0.3 [1114]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C)(;untg p § ]
Rotatable Bond Count 1 [1]
Exact Mass 100.052429494 Da [1114]

Hazard Identification and Classification

3-Methyloxetane-3-carbaldehyde is classified as hazardous under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards identified are
acute oral toxicity and long-term aquatic toxicity.[4][7]

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Hazardous to the Aquatic ) o )
) H411: Toxic to aquatic life with
Environment, Long-Term Category 2 ]
long lasting effects
Hazard

Signal Word: Warning[4]
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Experimental Protocols

While specific experimental reports on the toxicity of 3-Methyloxetane-3-carbaldehyde are not
readily available in the public domain, the hazard classifications are determined through
standardized testing protocols established by regulatory bodies such as the Organisation for
Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD 420, 423, or 425): The "Harmful if swallowed" classification is
typically determined by acute oral toxicity studies in animal models, most commonly rats or
mice. Methodologies like the Fixed Dose Procedure, Acute Toxic Class Method, or the Up-and-
Down Procedure are employed to determine the dose at which adverse effects, including
mortality, are observed. These methods aim to establish a lethal dose 50 (LD50) or an acute
toxic class, while minimizing the number of animals used. The general procedure involves
administering a single oral dose of the substance to fasted animals and observing them for a
period of up to 14 days for signs of toxicity and mortality.

Aquatic Toxicity (OECD 202, 203, or 211): The "Toxic to aquatic life with long lasting effects"
classification is based on studies with aquatic organisms such as fish (e.g., Oncorhynchus
mykiss - rainbow trout), invertebrates (e.g., Daphnia magna), and algae (e.g., Selenastrum
capricornutum). These tests determine the concentration of the substance that is lethal to 50%
of the test organisms (LC50) or causes a 50% reduction in a biological response, such as
growth or reproduction (EC50), over a specified period. For substances that are not readily
soluble in water, tests are often conducted on water-accommodated fractions (WAFs).

Safe Handling and Emergency Procedures

The following workflow outlines the essential steps for the safe handling of 3-Methyloxetane-3-
carbaldehyde and the appropriate response in case of an emergency. Adherence to these
guidelines is crucial for minimizing risk in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1319623?utm_src=pdf-body
https://www.benchchem.com/product/b1319623?utm_src=pdf-body
https://www.benchchem.com/product/b1319623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

4 Emergency Response

Exposure Response

Ingestion:
Do NOT induce vomiting.
Seek immediate medical attention.

A

~ Inhalatio
| Move to fresh ai

Eye Contact:
Rinse with water for
several minutes.

Skin Contact:
Wash with plenty of
soap and water.

Spill Response

Evacuate Area Absorb with Inert Dispose of as
Material Hazardous Waste

J

Handling & Storage

Preparation

Store in a tightly closed
container in a cool, dry,

Avoid contact with

Wear Appropriate PPE:

Read SDS and - Safety Goggles Work in a Well-Ventilated . .
Understand Hazards - Lab Coat Fume Hood Sk'.n' eves, and clothing. well-ventilated area.
Avoid inhalation of vapors. o
Inert atmosphere, under -20°C.

- Gloves

Oxidation
Copper catalyst)

3-Methyloxetane-3-carbaldehyde

1,3-Butanediol &
Succinic Anhydride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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